Cas no 2171551-58-7 (2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid)

2-Cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid is a specialized N-Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its cyclopropyl and branched alkyl side chains contribute to conformational rigidity, enhancing structural control in peptide design. The Fmoc group provides orthogonal protection for the α-amino functionality, enabling selective deprotection under mild basic conditions while maintaining acid-labile side-chain protections. This compound is particularly useful in solid-phase peptide synthesis (SPPS), where its stability and compatibility with standard coupling reagents ensure efficient incorporation. The steric and electronic properties of the cyclopropyl moiety may also influence peptide secondary structure, making it valuable for studying structure-activity relationships in bioactive peptides.
2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid structure
2171551-58-7 structure
Product Name:2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid
CAS No:2171551-58-7
MF:C27H32N2O5
MW:464.553387641907
CID:6264237
PubChem ID:165810820
Update Time:2025-05-22

2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid
    • 2-cyclopropyl-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]propanoic acid
    • EN300-1515974
    • 2171551-58-7
    • Inchi: 1S/C27H32N2O5/c1-4-16(2)23(24(30)29-27(3,25(31)32)17-13-14-17)28-26(33)34-15-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,16-17,22-23H,4,13-15H2,1-3H3,(H,28,33)(H,29,30)(H,31,32)
    • InChI Key: MHBZALHIFJUELO-UHFFFAOYSA-N
    • SMILES: OC(C(C)(C1CC1)NC(C(C(C)CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

  • Exact Mass: 464.23112213g/mol
  • Monoisotopic Mass: 464.23112213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 10
  • Complexity: 746
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 105Ų

2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1515974-0.05g
2-cyclopropyl-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]propanoic acid
2171551-58-7
0.05g
$2829.0 2023-06-05
Enamine
EN300-1515974-0.1g
2-cyclopropyl-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]propanoic acid
2171551-58-7
0.1g
$2963.0 2023-06-05
Enamine
EN300-1515974-0.25g
2-cyclopropyl-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]propanoic acid
2171551-58-7
0.25g
$3099.0 2023-06-05
Enamine
EN300-1515974-0.5g
2-cyclopropyl-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]propanoic acid
2171551-58-7
0.5g
$3233.0 2023-06-05
Enamine
EN300-1515974-1.0g
2-cyclopropyl-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]propanoic acid
2171551-58-7
1g
$3368.0 2023-06-05
Enamine
EN300-1515974-2.5g
2-cyclopropyl-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]propanoic acid
2171551-58-7
2.5g
$6602.0 2023-06-05
Enamine
EN300-1515974-5.0g
2-cyclopropyl-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]propanoic acid
2171551-58-7
5g
$9769.0 2023-06-05
Enamine
EN300-1515974-10.0g
2-cyclopropyl-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]propanoic acid
2171551-58-7
10g
$14487.0 2023-06-05
Enamine
EN300-1515974-50mg
2-cyclopropyl-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]propanoic acid
2171551-58-7
50mg
$528.0 2023-09-27
Enamine
EN300-1515974-100mg
2-cyclopropyl-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]propanoic acid
2171551-58-7
100mg
$553.0 2023-09-27

Additional information on 2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid

Research Brief on 2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid (CAS: 2171551-58-7)

The compound 2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid (CAS: 2171551-58-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a cyclopropyl group and a fluorenylmethoxycarbonyl (Fmoc) protecting group, has been investigated for its potential applications in peptide synthesis and drug development. The Fmoc group, in particular, is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under mild conditions.

Recent studies have focused on the synthesis and optimization of this compound, aiming to improve its yield and purity for use in high-throughput peptide production. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and verify its structural integrity. The cyclopropyl moiety in the molecule is of particular interest due to its potential to confer conformational rigidity, which could enhance the binding affinity of peptides to target proteins.

In addition to its role in peptide synthesis, 2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid has been explored as a building block for the development of novel therapeutics. Preliminary studies suggest that derivatives of this compound may exhibit bioactivity against specific enzyme targets, making them promising candidates for further drug discovery efforts. For instance, researchers have investigated its potential as an inhibitor of proteases involved in viral replication, with encouraging results in vitro.

The stability and reactivity of this compound under various conditions have also been a subject of investigation. Studies have shown that the Fmoc-protected amino acid derivative remains stable under typical storage conditions, but care must be taken to avoid exposure to strong acids or bases, which could lead to premature deprotection or degradation. These findings are critical for ensuring the reliable use of the compound in laboratory and industrial settings.

Looking ahead, the continued exploration of 2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid and its derivatives holds great promise for advancing peptide-based therapeutics and chemical biology tools. Future research directions may include the development of more efficient synthetic routes, the exploration of its bioactivity in vivo, and the design of analogs with enhanced pharmacological properties. As the field progresses, this compound is likely to play an increasingly important role in the discovery and development of new drugs and biomaterials.

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.